Cas no 21652-58-4 (1H,1H,2H-Perfluoro-1-decene)

• Product Name: 1H,1H,2H-Perfluoro-1-decene
• CAS No: 21652-58-4
• MF: C₁₀H₃F₁₇
• MW: 446.103682756424
• MDL: MFCD00039246
• CID: 51838
• PubChem ID: 24863076
• Update Time: 2025-10-25

1H,1H,2H-Perfluoro-1-decene Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodec-1-ene
• 1H,1H,2H-Perfluoro-1-decene
• 1H,1H,2H-Heptadecafluoro-1-decene
• (Perfluorooctyl)ethylene
• (Perfluoro-n-octyl)ethylene
• 1H,1H,2H-perfluorodec-1-ene
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluoro-1-decene
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecene
• EINECS 244-503-5
• tridecafluoro 1-decene
• J-014210
• 1H,1H,2H-Heptadecafluorodec-1-ene
• 1H,1H,2H-Perfluoro-1-decene, 99%
• A815581
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecakis(fluoranyl)dec-1-ene
• C10 Gamma-Omega Perfluoro Alpha-Alkene
• Q8TG27S5YB
• H0846
• CF3(CF2)7CH=CH2
• 21652-58-4
• 1H,1H,2H-heptadecafluoro-dec-1-ene
• perfluorooctyl ethylene
• BCP09463
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluoro-1-decene #
• 1H,1H,2H-Perfluoro-1-decene, purum, >=95.0% (GC)
• AKOS005063721
• 1-Decene, 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-
• D90960
• C10H3F17
• 1H,1H,2H-perfluoro-1-decene, 98%
• FS-4921
• UNII-Q8TG27S5YB
• MFCD00039246
• DTXSID7074616
• NS00011086
• FT-0613989
• 1h,1h,2h-perfluorodecene
• SCHEMBL312484
• DB-045657

• MDL： MFCD00039246
• Inchi： 1S/C10H3F17/c1-2-3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)9(23,24)10(25,26)27/h2H,1H2
• InChI Key： NKAMGQZDVMQEJL-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C=C)(F)F)(F)F)(F)F)(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)F
• BRN： 2066558

Computed Properties

• Exact Mass: 445.99600
• Monoisotopic Mass: 445.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.677 g/mL at 25 °C(lit.)
• Boiling Point: 147°C(lit.)
• Flash Point: Fahrenheit: 257 ° f
  Celsius: 125 ° c
  
• Refractive Index: n20/D 1.301(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 6.18180

1H,1H,2H-Perfluoro-1-decene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：T
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Hazard Level：3.2
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1H,1H,2H-Perfluoro-1-decene

Comprehensive Guide to 1H,1H,2H-Perfluoro-1-decene (CAS No. 21652-58-4): Properties, Applications, and Industry Insights

1H,1H,2H-Perfluoro-1-decene (CAS No. 21652-58-4) is a fluorinated organic compound gaining significant attention in advanced material science and specialty chemical industries. This perfluorinated alkene belongs to the family of fluoroolefins, characterized by its unique carbon-fluorine bond structure, which imparts exceptional thermal stability, chemical resistance, and low surface energy properties. As industries increasingly seek high-performance materials for demanding applications, 1H,1H,2H-Perfluoro-1-decene has emerged as a critical building block for innovative solutions.

The molecular structure of 1H,1H,2H-Perfluoro-1-decene features a ten-carbon backbone with extensive fluorine substitution, making it a valuable precursor for synthesizing fluoropolymers, surfactants, and hydrophobic coatings. Researchers and manufacturers frequently search for "CAS 21652-58-4 specifications" or "Perfluoro-1-decene applications" to understand its role in cutting-edge technologies like water-repellent textiles, anti-fouling marine coatings, and microelectronic encapsulation. The compound's compatibility with green chemistry principles has also sparked interest in sustainable manufacturing processes.

Recent advancements in fluorochemical technology have highlighted 1H,1H,2H-Perfluoro-1-decene as a key component in developing next-generation materials. Industry professionals often inquire about "thermal stability of perfluorinated compounds" or "fluoroalkene reactivity" when evaluating this material for high-temperature applications. Its ability to modify surface properties without altering bulk characteristics makes it particularly valuable for biomedical device coatings and aerospace materials, where durability and performance are paramount.

The synthesis and handling of 1H,1H,2H-Perfluoro-1-decene require specialized expertise, prompting frequent searches for "safe handling of fluorinated olefins" and "CAS 21652-58-4 storage guidelines." While not classified as hazardous under standard regulations, proper protocols must be followed to maintain material integrity. The compound's low global warming potential compared to traditional fluorocarbons aligns with growing environmental concerns, making it a subject of interest for researchers developing eco-friendly alternatives in various industrial sectors.

Market analysts project steady growth for fluorinated specialty chemicals, with 1H,1H,2H-Perfluoro-1-decene playing a significant role in this expansion. Frequently searched terms like "perfluoroalkene market trends" and "fluoropolymer raw materials" reflect industry interest in this compound's commercial potential. Its versatility enables applications ranging from advanced lubricants to optical clarity films, with ongoing research exploring novel uses in energy storage systems and smart material development.

Quality control remains paramount when working with 1H,1H,2H-Perfluoro-1-decene, as evidenced by frequent searches for "CAS 21652-58-4 purity standards" and "fluoroolefin analytical methods." Advanced characterization techniques including GC-MS, NMR spectroscopy, and FTIR analysis are essential for verifying the compound's specifications. The material's consistent performance in surface modification applications has established it as a reliable choice for manufacturers seeking to enhance product functionality through molecular engineering.

As regulatory frameworks evolve worldwide, professionals increasingly search for "REACH compliance of fluorochemicals" and "sustainable fluorination processes." 1H,1H,2H-Perfluoro-1-decene demonstrates favorable environmental profiles compared to legacy compounds, positioning it as a material of choice for forward-thinking applications. Its role in developing high-performance composites and functional coatings continues to expand, particularly in sectors prioritizing material innovation and environmental responsibility.

The scientific community continues to explore new frontiers for 1H,1H,2H-Perfluoro-1-decene, with research focusing on its potential in nanotechnology applications and advanced material systems. Recent publications examining "fluorinated interface engineering" and "perfluoroalkene reactivity patterns" underscore the compound's significance in addressing contemporary technological challenges. As industries strive for materials that combine exceptional performance with environmental sustainability, 1H,1H,2H-Perfluoro-1-decene stands poised to play an increasingly vital role in shaping future material solutions.